![molecular formula C15H16N4O2S2 B5568455 N~2~-(2,5-dimethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine](/img/structure/B5568455.png)
N~2~-(2,5-dimethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N~2~-(2,5-dimethoxyphenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine, also known as DMBMF, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of bi-1,3-thiazoles, which are known for their diverse biological activities. DMBMF has shown promising results in various research studies, particularly in the field of medicinal chemistry.
Scientific Research Applications
Theoretical Studies on Hydrogen Bonds
A theoretical study explored the intramolecular hydrogen bonds in thiazole derivatives, including structures similar to the chemical . The study found that these hydrogen bonds contribute to the stabilization of molecular structures, which could be relevant for designing compounds with specific properties (Castro et al., 2007).
Optical Properties of Polyamides
Research on polyamides and poly(amide-imide)s containing an oxadiazole ring, a structure related to the query compound, showed these materials have good solubility, thermal stability, and exhibit fluorescence in the blue region. Such materials could be used in optoelectronic applications (Hamciuc et al., 2015).
Dyeing Performance of Thiadiazole Derivatives
A study on the synthesis and dyeing performance of thiadiazole derivatives, which are chemically related to the query compound, assessed their utility in creating new acid dyes for nylon fabric. This suggests potential applications in textile manufacturing (Malik et al., 2018).
Synthesis and Characterization of Polyimides
Another study focused on the synthesis of soluble and thermally stable polyimides from unsymmetrical diamine containing an imidazole pendant group. The findings underscore the importance of such compounds in creating materials with high thermal stability and solubility, relevant for high-performance polymers (Ghaemy & Alizadeh, 2009).
Luminescent Metal Complexes
Research on luminescent gold(I) and silver(I) complexes of 2-(diphenylphosphino)-1-methylimidazole highlighted the potential of such compounds in developing materials with significant luminescence properties. This could have applications in creating new types of luminescent materials for various technologies (Catalano & Horner, 2003).
Properties
IUPAC Name |
5-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S2/c1-8-13(23-14(16)17-8)11-7-22-15(19-11)18-10-6-9(20-2)4-5-12(10)21-3/h4-7H,1-3H3,(H2,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRKHVNBKAKFINO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N)C2=CSC(=N2)NC3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.